Cas no 2137570-47-7 (N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine)

• Product Name: N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine
• CAS No: 2137570-47-7
• MF: C₁₃H₂₆N₂
• MW: 210.358943462372
• CID: 5610076
• PubChem ID: 165855742
• Update Time: 2025-07-17

N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 2137570-47-7
• N6-methyl-N6-(2-methylpropyl)spiro[2.5]octane-1,6-diamine
• EN300-841367
• N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine

• Inchi： 1S/C13H26N2/c1-10(2)9-15(3)11-4-6-13(7-5-11)8-12(13)14/h10-12H,4-9,14H2,1-3H3
• InChI Key： SHYHTMUFBYEJRJ-UHFFFAOYSA-N
• SMILES： NC1CC21CCC(CC2)N(C)CC(C)C

Computed Properties

• Exact Mass: 210.209598838g/mol
• Monoisotopic Mass: 210.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 29.3Ų

Additional information on N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine

Comprehensive Overview of N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine (CAS No. 2137570-47-7)

The compound N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine (CAS No. 2137570-47-7) is a structurally unique and pharmacologically significant molecule that has garnered attention in the fields of medicinal chemistry and drug discovery. Its spirocyclic backbone and diamine functionality make it a versatile scaffold for designing novel therapeutic agents. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, neurodegenerative diseases, and pain management, aligning with current trends in precision medicine and targeted therapies.

One of the most searched questions in the context of spirocyclic compounds is their role in drug development. The N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine exemplifies this trend, as its rigid spiro2.5octane core enhances binding affinity and selectivity toward biological targets. This property is critical for addressing challenges like drug resistance and off-target effects, which are hot topics in pharmaceutical research. Additionally, its methylpropyl substituent contributes to improved lipophilicity, a key factor in optimizing blood-brain barrier (BBB) penetration—a recurring theme in CNS drug design.

The synthesis of CAS No. 2137570-47-7 involves advanced organic chemistry techniques, including catalytic hydrogenation and stereoselective alkylation, which are frequently discussed in academic and industrial forums. Its diamine moiety also opens avenues for derivatization, making it a valuable intermediate in high-throughput screening (HTS) libraries. Recent publications highlight its utility in fragment-based drug discovery (FBDD), where small molecules like this are used to build larger, more potent inhibitors.

From an SEO perspective, users often search for terms such as "spirocyclic amine uses," "N6-methyl derivatives in medicine," and "CAS 2137570-47-7 applications." This compound's relevance to neuropharmacology and bioisosteric replacement strategies further enhances its online visibility. Moreover, its potential role in GPCR modulation and ion channel targeting aligns with growing interest in personalized therapeutics and AI-driven drug discovery.

In summary, N6-methyl-N6-(2-methylpropyl)spiro2.5octane-1,6-diamine represents a promising candidate for addressing unmet medical needs, particularly in CNS therapeutics. Its structural features and drug-like properties make it a subject of ongoing research, with potential implications for neurological health and innovative treatment paradigms. As the scientific community continues to explore its capabilities, this compound is poised to remain a focal point in cutting-edge pharmaceutical innovation.